Cas no 2758-18-1 (3-methylcyclopent-2-en-1-one)

3-Methylcyclopent-2-en-1-one is a cyclic enone compound characterized by a five-membered ring structure with a methyl substituent at the 3-position and a conjugated double bond adjacent to the carbonyl group. This compound is of interest in organic synthesis due to its reactivity as a Michael acceptor and its utility in cyclization and functionalization reactions. Its structural features make it a valuable intermediate in the preparation of fragrances, pharmaceuticals, and fine chemicals. The presence of both α,β-unsaturated carbonyl and methyl groups enhances its versatility in nucleophilic addition and condensation reactions. It is typically handled under controlled conditions due to its sensitivity to light and air.

3-methylcyclopent-2-en-1-one structure

Product Name:3-methylcyclopent-2-en-1-one

CAS No:2758-18-1

MF:C₆H₈O

MW:96.127121925354

MDL:MFCD00001403

CID:43395

PubChem ID:17691

Update Time:2026-05-14

3-methylcyclopent-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-2-cyclopenten-1-one
- -1-Methyl-1-cyclopenten-3-one
- 3-methyl-2-cyclopenten-1-on
- 3-Methyl-cyclopent-2-enone
- 3-methylcyclopent-2-enone
- Methylcyclopentenone
- 3-METHYL-2-CYCLOPENTENE-1-ONE
- 3-METHYL-2-CYCLOPENTENONE
- 3-methylcyclopent-2-en-1-one
- 1-Methyl-1-cyclopenten-3-one
- 2-Cyclopenten-1-one,3-methyl
- 3-Methyl-2-cyclopenten-1-one,stabilized
- 3-methylcyclopenten-2-one
- 3-methyl-cyclopentenone
- 2-Cyclopenten-1-one, 3-methyl-
- CHCCBPDEADMNCI-UHFFFAOYSA-N
- 6V7RSW7273
- FEMA No. 3435
- 3-methylcyclopentenone
- KSC490C9N
- 3-methyl-2cyclopenten-1-one
- 3-methyl-1-cyclopent-2-enone
- 3-methyl-cyclopent-2-en-1-one
- FEMA 34
- MDL： MFCD00001403
- Inchi： 1S/C6H8O/c1-5-2-3-6(7)4-5/h4H,2-3H2,1H3
- InChI Key： CHCCBPDEADMNCI-UHFFFAOYSA-N
- SMILES： O=C1C([H])=C(C([H])([H])[H])C([H])([H])C1([H])[H]
- BRN： 1280476

Computed Properties

Exact Mass: 96.05750
Monoisotopic Mass: 96.057515
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 10
XLogP3: 0.5
Topological Polar Surface Area: 17.1

Experimental Properties

Color/Form: Light yellow to yellowish brown transparent liquid
Density: 0.980 g/mL at 20 °C
0.971 g/mL at 25 °C(lit.)
Melting Point: 3-5 °C (lit.)
Boiling Point: 74 °C/15 mmHg(lit.)
Flash Point: Fahrenheit: 149 ° f
Celsius: 65 ° c
Refractive Index: n20/D 1.488(lit.)
PH: 4.9 (10g/l, H2O, 20℃)
Water Partition Coefficient: miscible
PSA: 17.07000
LogP: 1.29560
FEMA: 3435 | 1-METHYL-1-CYCLOPENTEN-3-ONE
Solubility: Insoluble in water

3-methylcyclopent-2-en-1-one Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H227-H315-H319
Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
Hazardous Material transportation number：1224
WGK Germany：3
Hazard Category Code： 36/38
Safety Instruction： S24/25
PackingGroup：III
TSCA：Yes
Storage Condition：2-8°C
Safety Term：S24/25
Packing Group：III
Risk Phrases：R36/38

3-methylcyclopent-2-en-1-one Customs Data

HS CODE：29142900
Customs Data：

China Customs Code:
2914299000

Overview:

2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

3-methylcyclopent-2-en-1-one Pricemore >>

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